![molecular formula C4H3BrF2N2 B6274133 5-bromo-1-(difluoromethyl)-1H-pyrazole CAS No. 1946823-04-6](/img/structure/B6274133.png)
5-bromo-1-(difluoromethyl)-1H-pyrazole
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For “5-Bromo-1-(difluoromethyl)pyridin-2(1H)-one”, the InChI code is "1S/C6H4BrF2NO/c7-4-1-2-5(11)10(3-4)6(8)9/h1-3,6H" . For “5-bromo-1-(difluoromethyl)-1H-imidazole”, the InChI code is "1S/C4H3BrF2N2/c5-3-1-8-2-9(3)4(6)7/h1-2,4H" .Physical And Chemical Properties Analysis
For “5-Bromo-1-(difluoromethyl)pyridin-2(1H)-one”, it has a molecular weight of 224, and it’s a solid at room temperature . For “5-bromo-1-(difluoromethyl)-1H-imidazole”, it has a molecular weight of 196.98 .Scientific Research Applications
Synthesis and Chemical Properties
5-Bromo-1-(difluoromethyl)-1H-pyrazole is a compound of interest in the synthesis of various heterocyclic compounds, showing versatility as a precursor. For instance, brominated trihalomethylenones have been explored for synthesizing 3-ethoxymethyl-5-trifluoromethyl-1H-pyrazoles through cyclocondensation reactions, indicating the utility of brominated compounds in creating diverse pyrazole derivatives with moderate to good yields. This process involves nucleophilic substitution reactions and cycloaddition reactions, demonstrating the compound's role in synthesizing azidomethyl, triazolyl, and aminomethyl pyrazoles (Martins et al., 2013).
Antifungal Activity
The antifungal activity of 5-bromo-1-(difluoromethyl)-1H-pyrazole derivatives has been studied, showing that these compounds can be effective against phytopathogenic fungi. Notably, some derivatives have demonstrated superior antifungal activity compared to commercial antifungals, suggesting potential applications in agricultural and pharmaceutical antifungal development (Du et al., 2015).
Antiproliferative Agents
Compounds derived from 5-bromo-1-(difluoromethyl)-1H-pyrazole have been evaluated for their antiproliferative properties, particularly against cancer cell lines. Some derivatives exhibit significant cytotoxic effects on breast cancer and leukemia cells, pointing to their potential as chemotherapeutic agents. The mechanisms involve inducing apoptosis in cancer cells, suggesting the value of these compounds in cancer research and therapy development (Ananda et al., 2017).
Cytotoxicity and Molecular Structures
The synthesis of pyridyl–pyrazole-3-one derivatives and their structural analysis through crystallography have been conducted. Some of these compounds exhibit selective cytotoxicity against tumor cell lines without harming normal cells, underlining the importance of structural modifications in enhancing therapeutic potential and selectivity (Huang et al., 2017).
Synthesis and Characterization of Pyrazoles
5-Bromo-1-(difluoromethyl)-1H-pyrazole also serves as a key intermediate in synthesizing novel pyrazole compounds with varied biological activities. These activities include antimicrobial properties against a range of pathogens, highlighting the compound's role in developing new antibacterial and antifungal agents (Sherkar & Bhandarkar, 2015).
Safety and Hazards
properties
IUPAC Name |
5-bromo-1-(difluoromethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrF2N2/c5-3-1-2-8-9(3)4(6)7/h1-2,4H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFUIWJSESAMSCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N(N=C1)C(F)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrF2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-1-(difluoromethyl)-1H-pyrazole | |
CAS RN |
1946823-04-6 |
Source
|
Record name | 5-bromo-1-(difluoromethyl)-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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